Cas no 1177279-70-7 (1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1177279-70-7
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5167088
• Update Time: 2023-08-24

1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide
• STL587932
• 1H-Pyrazole-4-carboxamide, 1-ethyl-5-methyl-

• Inchi： 1S/C7H11N3O/c1-3-10-5(2)6(4-9-10)7(8)11/h4H,3H2,1-2H3,(H2,8,11)
• InChI Key： ASQOAGSLLSWLMK-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(CC)C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: -0.2
• Topological Polar Surface Area: 60.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives